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Introduction
Ammonium nonanoate, the ammonium salt of pelargonic acid, is a broad-spectrum, non-

selective, contact herbicide.[1][2] Its mode of action involves the rapid disruption of plant cell

membranes, leading to leakage of cellular contents and subsequent desiccation of the foliage.

[2] This burndown activity is typically visible within hours of application.[1][2] In integrated weed

management programs, there is interest in tank mixing ammonium nonanoate with systemic

herbicides to combine the rapid knockdown of existing vegetation with long-term, systemic

control. However, the compatibility and efficacy of such mixtures can be complex and are not

extensively documented in peer-reviewed literature.

These application notes provide a summary of the available research on tank mixing

ammonium nonanoate with other herbicides, detailed protocols for assessing tank mix

compatibility, and best practices for application.

Efficacy of Ammonium Nonanoate and Potential
Interactions in Tank Mixtures
Ammonium nonanoate, when applied alone, has demonstrated effective control of a variety of

weed species, with greater efficacy generally observed on broadleaf weeds compared to

grasses.[3] The concentration of the spray solution is a critical factor, with typical application
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rates for weed control being a 6% to 8% v/v dilution of a concentrated ammonium nonanoate
product.

The interaction of ammonium nonanoate with systemic herbicides in a tank mix can be

synergistic, antagonistic, or have no significant effect, depending on the specific herbicides,

their concentrations, the target weed species, and environmental conditions.

Data on Tank Mix Interactions
Direct quantitative comparisons of weed control efficacy for tank mixtures of ammonium
nonanoate with other herbicides are limited in published research. The available data primarily

describes qualitative effects such as synergism for rapid visual injury or antagonism for long-

term control.

Table 1: Summary of Observed Interactions of Pelargonic Acid (Ammonium Nonanoate) with

Other Herbicides
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Tank Mix
Partner

Observed
Interaction

Target Weed
Species

Key Findings Citation

Glyphosate

Synergism (early

visual injury); No

effect or

Antagonism

(long-term

control)

Longstalked

Phyllanthus,

Yellow Nutsedge,

Large Crabgrass,

Prostrate Spurge

The addition of

pelargonic acid

to glyphosate

increased the

speed of initial

visual injury on

some species

but did not

improve, and in

some cases

reduced, the

long-term control

and regrowth

prevention.

[4]

Glyphosate Antagonism

Common

Lambsquarters,

Giant Foxtail

The addition of

pelargonic acid

at 3% (v/v)

antagonized the

control of these

species with

glyphosate.

[5]

Glufosinate Antagonism

Common

Lambsquarters,

Giant Foxtail

The addition of

pelargonic acid

at 3% (v/v)

antagonized the

control of these

species with

glufosinate.

[5]

2,4-D No significant

enhancement;

Antagonism at

higher rates

Mugwort The addition of

pelargonic acid

did not

significantly

improve mugwort

[4]
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control, and

higher rates of

pelargonic acid

resulted in

antagonism.

Table 2: Efficacy of Ammonium Nonanoate (Standalone Application) on Various Weed

Species

Weed Species
Herbicide Rate
(kg a.i./ha)

Application
Volume (L/ha)

Weed Control
(%)

Citation

Tumble Pigweed 10.8 654 >90 [3]

Spiny Pigweed 10.8 654 >90 [3]

Carpetweed 7.2 164 66 [3]

Carpetweed 10.8 654 >88 [3]

Goosegrass 7.2 - 10.8 164 - 981 31 - 54 [3]

Smooth

Crabgrass
7.2 - 10.8 164 - 981 24 - 54 [3]

General Weeds 5% - 6% a.i. Not Specified 88 - 98 [6][7]

Experimental Protocols
Due to the limited and sometimes conflicting data on the efficacy of specific tank mixtures with

ammonium nonanoate, it is imperative to conduct preliminary tests for physical compatibility

and small-scale efficacy trials before large-scale application.

Protocol for Jar Test: Assessing Physical Compatibility
A jar test is a crucial first step to determine if herbicides and other components can be

physically mixed in a spray tank without forming precipitates, gels, or other undesirable solids.

Materials:
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A clean, clear glass jar with a lid (quart or liter size)

Water from the same source that will be used for the actual spray solution

The ammonium nonanoate product

The other herbicide product(s)

Any adjuvants (e.g., surfactants, water conditioners)

Pipettes or measuring spoons for accurate measurement of products

Procedure:

Fill the jar halfway with the carrier water.

Add any water conditioning agents, such as ammonium sulfate (AMS), first and agitate.

If using any dry formulations (e.g., wettable powders, water-dispersible granules), make a

slurry with a small amount of water before adding them to the jar. Agitate thoroughly.

Add any liquid flowable or suspension concentrate formulations. Agitate.

Add the ammonium nonanoate product. Agitate.

Add any emulsifiable concentrate formulations. Agitate.

Add any soluble liquid formulations. Agitate.

Finally, add any adjuvants like non-ionic surfactants or crop oil concentrates.

Fill the rest of the jar with water, cap it, and shake vigorously for 30 seconds.

Let the jar sit for 15-30 minutes and observe for any signs of incompatibility, such as the

formation of flakes, crystals, sludge, gels, or separation into layers.

If the mixture remains uniform, the products are likely physically compatible. If any signs of

incompatibility are present, the tank mixture should not be used.
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Protocol for General Tank Mixing and Application
This protocol outlines the general steps for preparing and applying a tank mix of ammonium
nonanoate with another herbicide, assuming physical compatibility has been confirmed

through a jar test.

Equipment:

Calibrated spray equipment (e.g., backpack sprayer, research plot sprayer)

Personal Protective Equipment (PPE) as specified on the herbicide labels (gloves, safety

glasses, etc.)

Clean water source

Procedure:

Sprayer Preparation: Ensure the sprayer tank is clean and free of any residues from

previous applications.

Filling the Tank: Fill the spray tank with 50-75% of the total required volume of clean water.

Agitation: Start the sprayer's agitation system and maintain it throughout the mixing and

application process.

Mixing Order: Add the tank mix components in the same order as determined by the jar test

(following the WALES or APPLES acronym: Wettable powders, Agitate, Liquid

flowables/suspensions, Emulsifiable concentrates, Soluble liquids/solutions).

Ammonium Nonanoate Addition: Add the calculated amount of ammonium nonanoate to

the tank.

Other Herbicide Addition: Add the calculated amount of the other herbicide(s).

Adjuvant Addition: Add any required adjuvants last.

Final Volume: Add the remaining water to reach the final desired spray volume.
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Application: Apply the mixture uniformly to the target weeds, ensuring thorough coverage,

which is critical for the contact action of ammonium nonanoate.

Clean-Up: Immediately after application, thoroughly clean the sprayer equipment according

to the instructions on the herbicide labels to prevent cross-contamination and equipment

damage.

Visualizations
Experimental Workflow for Tank Mix Preparation
Caption: Workflow for preparing and applying a herbicide tank mix.

Potential Interaction Mechanisms
Caption: Potential synergistic and antagonistic interactions.

Conclusion and Recommendations
The practice of tank mixing ammonium nonanoate with other herbicides presents a potential

strategy for integrated weed management, combining rapid burndown with systemic control.

However, the available scientific literature indicates that the outcomes of such mixtures can be

unpredictable, with instances of both synergy in early-stage effects and antagonism in long-

term efficacy.

Therefore, it is strongly recommended that researchers and professionals:

Always perform a jar test to ensure physical compatibility before any tank mixing.

Conduct small-scale field trials to evaluate the efficacy of the specific tank mix on target

weed species and to assess potential phytotoxicity to non-target plants under local

environmental conditions.

Consult the product labels for all herbicides and adjuvants to be used in a tank mix for any

specific prohibitions or recommendations.

Consider the application volume, as higher volumes may favor the synergistic effects of

pelargonic acid with systemic herbicides.
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Further research is needed to systematically evaluate the efficacy of various ammonium
nonanoate tank mixtures and to elucidate the precise mechanisms underlying the observed

synergistic and antagonistic interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1288919?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

